Cas no 10601-80-6 (ethyl 3,3-diethoxypropanoate)

• Product Name: ethyl 3,3-diethoxypropanoate
• CAS No: 10601-80-6
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• MDL: MFCD00009865
• CID: 48681
• PubChem ID: 24865937
• Update Time: 2025-05-24

ethyl 3,3-diethoxypropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,3-diethoxypropionate
• Propanoic acid, 3,3-diethoxy-, ethyl ester
• 3,3-DIETHOXYPROPIONIC ACID ETHYL ESTER
• DEPE
• ETHYL 3,3-DIETHOXYPROPANOATE
• 3,3-Diethoxypropanoic acid, ethyl ester
• malonaldehydic acid diethyl acetal ethyl ester
• malonaldehydic acid ethyl ester diethylacetal
• 3-diethoxypropionate
• 3,3-diethoxypentanoate
• 3,3-Diethoxypropanoic acid
• ETHYL 3,3-DIETHOXYPROPIOTE
• Ethy 3,3-diethoxypropanoate
• Ethyl 3,3-diethoxypropion...
• 3, 3-2 ethoxy ethyl propionate
• ETHYL3,3-DIETHOXYPROPIONATE
• 3,3-Diethoxy-propionic acid ethyl ester
• SIALOQYKFQEKOG-UHFFFAOYSA-N
• ethyl-3,3-diethoxypropionate
• zlchem 288
• PubChem18874
• NCIOpen2_001167
• ethyl 3.3-diethoxypropanoate
• KSC180Q0H
• ethyl 3,3-diethoxy-
• D1962
• 10601-80-6
• ethyl 3,3-diethoxy-propionate
• Ethyl beta,beta-diethoxypropionate
• AI3-22276
• NS00052076
• 949D397DXS
• BP-12776
• AKOS005137982
• PB19867
• InChI=1/C9H18O4/c1-4-11-8(10)7-9(12-5-2)13-6-3/h9H,4-7H2,1-3H3
• CL4507
• SY001043
• Ethyl 3,3-diethoxypropionate, 90%, technical grade
• AC-1404
• AS-11094
• Ethyl 3,3-diethoxypropanoate #
• SCHEMBL204730
• NSC83149
• ethyl 3,3-diethoxypropanoate;Ethyl 3,3-diethoxypropionate
• DTXSID70147476
• NSC-83149
• AM20080007
• BCP26807
• NSC 83149
• FT-0614051
• EN300-43929
• W-108775
• Z445152476
• EINECS 234-223-1
• SIALOQYKFQEKOG-UHFFFAOYSA-
• F0001-0131
• MFCD00009865
• beta,beta-diethoxypropionic acid ethyl ester
• CS-W015890
• ethyl 3,3-diethoxy-propanoate
• UNII-949D397DXS
• STL195590
• DB-029743
• ethyl 3,3-diethoxypropanoate

• MDL： MFCD00009865
• Inchi： 1S/C9H18O4/c1-4-11-8(10)7-9(12-5-2)13-6-3/h9H,4-7H2,1-3H3
• InChI Key： SIALOQYKFQEKOG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(=O)OCC)OCC
• BRN： 1772110

Computed Properties

• Exact Mass: 190.12100
• Monoisotopic Mass: 190.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 0.978 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 86°C/12mmHg
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Refractive Index: n20/D 1.411(lit.)
• PSA: 44.76000
• LogP: 1.33870
• Solubility: Soluble in water.

ethyl 3,3-diethoxypropanoate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-21
• Safety Term：23-24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 3,3-diethoxypropanoate

Comprehensive Guide to Ethyl 3,3-Diethoxypropanoate (CAS 10601-80-6): Properties, Applications, and Industry Insights

Ethyl 3,3-diethoxypropanoate (CAS 10601-80-6) is a versatile ester compound widely utilized in organic synthesis, pharmaceuticals, and specialty chemicals. Its unique molecular structure, featuring both ethoxy and ester functional groups, makes it a valuable intermediate for producing fragrances, flavors, and advanced materials. With growing interest in sustainable chemistry and green synthesis, this compound has gained attention for its role in eco-friendly chemical processes.

The chemical formula C₉H₁₈O₄ and molecular weight of 190.24 g/mol define its physical properties, including a clear liquid appearance and a characteristic fruity odor. Researchers often search for "ethyl 3,3-diethoxypropanoate solubility" or "10601-80-6 boiling point," as these parameters are critical for industrial applications. Its solubility in organic solvents like ethanol and ether, coupled with a boiling range of 210–215°C, ensures compatibility with diverse reaction conditions.

In pharmaceutical applications, ethyl 3,3-diethoxypropanoate serves as a precursor for heterocyclic compounds, addressing trending queries such as "CAS 10601-80-6 in drug synthesis." Recent studies highlight its utility in crafting biodegradable polymers, aligning with the global push toward circular economy models. Manufacturers also leverage its reactivity in Michael addition reactions, a topic frequently explored in academic forums.

From an industrial perspective, the compound’s stability under anhydrous conditions makes it ideal for high-yield processes. Safety data sheets (SDS) emphasize proper storage in airtight containers away from oxidizers, reflecting common user concerns about "ethyl 3,3-diethoxypropanoate handling precautions." Analytical techniques like GC-MS and HPLC are typically employed for purity verification, ensuring compliance with ISO standards.

Emerging trends in green chemistry have spurred innovations in catalytic methods using CAS 10601-80-6. For instance, its incorporation into water-based formulations reduces VOC emissions, answering frequent searches on "sustainable ester solvents." The compound’s low toxicity profile further supports its adoption in cosmetic auxiliaries and food-grade additives, subject to regional regulatory approvals.

Market analysts project growth for ethyl 3,3-diethoxypropanoate due to rising demand in Asia-Pacific specialty chemical sectors. Queries like "10601-80-6 suppliers" and "bulk pricing trends" reflect commercial interest. Technical whitepapers often discuss its synergistic effects with bio-based plasticizers, a hot topic in material science circles.

For laboratory use, protocols recommend inert atmosphere handling to prevent hydrolysis, addressing FAQs about "stability of diethoxy esters." Its Knoevenagel condensation applications are another niche area, particularly in synthesizing UV-absorbing materials for coatings. These facets position CAS 10601-80-6 as a multifaceted tool for modern chemists.

In summary, ethyl 3,3-diethoxypropanoate exemplifies innovation at the intersection of performance chemistry and environmental responsibility. Whether optimizing batch production or exploring novel derivatives, this compound continues to inspire research across disciplines while meeting stringent regulatory benchmarks worldwide.